Cas no 869-79-4 (DI-Sec-butylurea)

• Product name: DI-Sec-butylurea
• CAS No: 869-79-4
• MF: C₉H₂₀N₂O
• MW: 172.268
• CID: 2683964
• PubChem ID: 13365

DI-Sec-butylurea Chemical and Physical Properties

Names and Identifiers

• 1,3-di(butan-2-yl)urea
• 1,3-di-sec-butylurea
• N,N'-Dibutan-2-ylcarbamimidic acid
• DI-SEC-BUTYLUREA
• 869-79-4
• AKOS029614218
• SCHEMBL1276559
• DTXSID901007179
• DI-Sec-butylurea

• Inchi： InChI=1S/C9H20N2O/c1-5-7(3)10-9(12)11-8(4)6-2/h7-8H,5-6H2,1-4H3,(H2,10,11,12)
• InChI Key： JPGVZLCARNPQQY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 172.157563266Da
• Monoisotopic Mass: 172.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 0.927
• Boiling Point: 242.768°C at 760 mmHg
• Flash Point: 100.623°C
• Refractive Index: 1.46